Cas no 946203-19-6 (6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine)

6-Chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine is a pyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chloro-substituted pyrimidine core coupled with a 2,5-dimethoxyphenylamine moiety, offering versatility for further functionalization. The compound’s distinct substitution pattern may contribute to selective binding interactions, making it a valuable intermediate for developing biologically active molecules. Its synthetic accessibility and stability under standard conditions enhance its utility in exploratory studies. Researchers may leverage this scaffold for designing inhibitors or modulators targeting specific enzymatic pathways, particularly in kinase or receptor-based investigations. The presence of both electron-donating and withdrawing groups allows for fine-tuning of electronic properties in derivative synthesis.

6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine structure

946203-19-6 structure

Product Name:6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine

CAS No:946203-19-6

MF:C₁₂H₁₃ClN₄O₂

MW:280.71022105217

CID:5430463

Update Time:2025-05-20

6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

- 6-chloro-4-N-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine
- 6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine
- Inchi： 1S/C12H13ClN4O2/c1-18-7-3-4-9(19-2)8(5-7)15-11-6-10(13)16-12(14)17-11/h3-6H,1-2H3,(H3,14,15,16,17)
- InChI Key： XTOVSWBXESKHDK-UHFFFAOYSA-N
- SMILES： ClC1C([H])=C(N=C(N([H])[H])N=1)N([H])C1C([H])=C(C([H])=C([H])C=1OC([H])([H])[H])OC([H])([H])[H]

6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3347-0045-2μmol	6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine	946203-19-6	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3347-0045-5μmol	6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine	946203-19-6	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3347-0045-10μmol	6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine	946203-19-6	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3347-0045-20μmol	6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine	946203-19-6	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3347-0045-1mg	6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine	946203-19-6	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3347-0045-2mg	6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine	946203-19-6	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3347-0045-3mg	6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine	946203-19-6	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3347-0045-4mg	6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine	946203-19-6	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3347-0045-5mg	6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine	946203-19-6	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3347-0045-10mg	6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine	946203-19-6	90%+	10mg	$79.0	2023-04-26

6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine Related Literature

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Additional information on 6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine

6-Chloro-N4-(2,5-Dimethoxyphenyl)Pyrimidine-2,4-Diamine: A Comprehensive Overview

The compound with CAS No. 946203-19-6, commonly referred to as 6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its contribution to the understanding of complex chemical interactions.

The pyrimidine core of this compound serves as a versatile platform for functionalization, enabling the attachment of diverse substituents that enhance its reactivity and applicability. The presence of a chlorine atom at the 6-position introduces electronic effects that can modulate the compound's behavior in different chemical environments. Additionally, the 2,5-dimethoxyphenyl group attached to the nitrogen atom at position 4 imparts steric and electronic influences, further tuning the compound's properties for specific applications.

Recent research has focused on the synthesis and characterization of 6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine, exploring its potential as a building block in supramolecular chemistry. Studies have demonstrated that this compound can form stable hydrogen bonds and π-π interactions with complementary molecules, making it a promising candidate for the construction of advanced molecular architectures. Its ability to self-assemble into ordered structures has been leveraged in the development of new materials for sensing and catalysis.

In terms of applications, 6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine has shown promise in the field of drug discovery. Its unique combination of functional groups allows for interactions with biological targets, making it a valuable lead compound for medicinal chemists. Recent studies have investigated its potential as an inhibitor of key enzymes involved in disease pathways, highlighting its role in the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its suitability for both academic and industrial applications. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining product quality.

From an environmental perspective, 6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine exhibits favorable biodegradation characteristics under controlled conditions. This makes it a more sustainable option compared to some traditional compounds used in similar applications. Ongoing research is focused on enhancing its eco-friendliness through modifications that improve its degradation rates without compromising its functional properties.

In conclusion, 6-chloro-N4-(2,5-dimethoxyphenyl)pyrimidine-2,4-diamine (CAS No. 946203-19-6) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop advanced materials and therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the future of chemistry and materials science.